
Personal protective equipment for handling 2-
Chloroethyl methyl ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloroethyl methyl ether

Cat. No.: B031591 Get Quote

Essential Safety and Handling Guide for 2-
Chloroethyl Methyl Ether
This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Chloroethyl methyl ether (CAS No. 627-42-9), a highly flammable and

hazardous chemical. The following procedures are designed for researchers, scientists, and

drug development professionals to ensure safe laboratory operations.

Hazard Summary
2-Chloroethyl methyl ether is classified as a highly flammable liquid and vapor. It is harmful if

swallowed and causes skin and serious eye irritation.[1] It is also identified as a carcinogen by

OSHA.[2][3]

Quantitative Data Summary
A summary of the key physical and safety properties of 2-Chloroethyl methyl ether is
provided in the table below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b031591?utm_src=pdf-interest
https://www.benchchem.com/product/b031591?utm_src=pdf-body
https://www.benchchem.com/product/b031591?utm_src=pdf-body
https://www.benchchem.com/product/b031591?utm_src=pdf-body
https://www.benchchem.com/product/b031591?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB24081&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://orgsyn.org/demo.aspx?prep=v84p0102
https://www.osha.gov/sites/default/files/methods/osha-10.pdf
https://www.benchchem.com/product/b031591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃H₇ClO [4]

Boiling Point 89-90 °C [4]

Density 1.035 g/mL at 25 °C [4]

Flash Point 8 °C (46.4 °F) - closed cup [4]

Refractive Index n20/D 1.408 [4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural guidance is mandatory to minimize risk during the

handling of 2-Chloroethyl methyl ether.

Engineering Controls and Preparation
Ventilation: All work must be conducted in a chemical fume hood with continuous local

exhaust ventilation to ensure air movement is directed away from the work area.

Ignition Sources: Eliminate all potential ignition sources. Keep the chemical away from open

flames, hot surfaces, and sparks.[1][5] Use only non-sparking tools.[1][5]

Static Discharge: Ground and bond all containers and equipment when transferring material

to prevent static electricity discharge.[1][5] Use explosion-proof electrical and ventilating

equipment.

Emergency Equipment: Ensure an eyewash station and a quick drench shower are

immediately accessible in the work area.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical. The following equipment must be worn at all times when

handling 2-Chloroethyl methyl ether:

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][8]
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Hand Protection: Wear appropriate chemical-resistant gloves.[4][7][8]

Body Protection: Wear clean, full-body protective clothing, such as a lab coat, coveralls, or a

long-sleeved shirt and pants, along with shoe covers.

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a

NIOSH/MSHA approved respirator.[5] A half-face, filter-type respirator for dusts, mists, and

fumes is recommended.

Chemical Handling
General Handling: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid ingestion

and inhalation.[1][5] Do not eat, drink, or smoke in the handling area. Wash hands and any

exposed skin thoroughly after handling.[1]

Storage: Store in a designated flammables area that is cool, dry, and well-ventilated.[1][5]

Keep the container tightly closed and store under an inert atmosphere.[1] Keep away from

incompatible materials such as oxidizing agents.[5]

Spill and Emergency Procedures
Spill Cleanup: In case of a spill, evacuate the area and remove all ignition sources. Absorb

the spill with an inert material (e.g., sand, vermiculite) using non-sparking tools and place it

in a suitable, closed container for disposal.[5]

First Aid - Skin Contact: Immediately remove all contaminated clothing. Wash the affected

skin with plenty of water for at least 15 minutes.[1] If skin irritation persists, seek medical

attention.

First Aid - Eye Contact: Immediately flush eyes cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing and get immediate

medical attention.[1]

First Aid - Ingestion: If swallowed, call a poison center or doctor immediately. Rinse mouth.

Do NOT induce vomiting.[1][5]

First Aid - Inhalation: Remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.
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Fire: Use CO₂, dry chemical, or foam for extinction.[1] Water mist may be used to cool closed

containers.[1] Vapors may form explosive mixtures with air and can travel to an ignition

source and flash back.[1] Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[1]

Disposal Plan
Chemical waste must be managed in accordance with all local, state, and federal regulations.

Waste Disposal: Dispose of contents and the container to an approved waste disposal plant.

[1] The material may be sent to a licensed chemical destruction facility or disposed of by

controlled incineration with flue gas scrubbing.

Container Disposal: Do not reuse empty containers as they may retain product residue.[5]

Do not pressurize, cut, weld, or expose empty containers to heat, sparks, or open flames.[5]

Contaminated packaging should be handled in the same manner as the product itself. Triple

rinse (or equivalent) containers before offering for recycling or reconditioning.

Operational Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Chloroethyl
methyl ether, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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